3-fluoro-2-[(oxetan-2-yl)methoxy]pyridine

• IUPAC Name: 3-fluoro-2-(oxetan-2-ylmethoxy)pyridine
• InChI: InChI=1S/C9H10FNO2/c10-8-2-1-4-11-9(8)13-6-7-3-5-12-7/h1-2,4,7H,3,5-6H2
• InChI Key: NFINAIMOUZARNJ-UHFFFAOYSA-N
• Canonical SMILES: C1COC1COC2=C(C=CC=N2)F
• Molecular Formula: C9H10FNO2
• Molecular Weight: 183.18 g/mol

Description

Molecular Structure Analysis

The molecular structure of “3-fluoro-2-[(oxetan-2-yl)methoxy]pyridine” would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyridine and oxetane rings would contribute to the rigidity of the molecule, and the electronegative atoms (oxygen and nitrogen) could participate in hydrogen bonding and other intermolecular interactions.

Chemical Reactions Analysis

The chemical reactivity of “this compound” would be influenced by the functional groups present in the molecule. For instance, the pyridine ring might undergo electrophilic substitution reactions, while the oxetane ring might undergo ring-opening reactions under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” would be influenced by its molecular structure. For instance, the presence of electronegative atoms and polar bonds could make the compound polar, affecting its solubility in different solvents. The size and shape of the molecule could also influence its boiling and melting points.

Mechanism of Action

The mechanism of action of 3-fluoro-2-[(oxetan-2-yl)methoxy]pyridine is not yet fully understood. However, it is thought to act as an inhibitor of enzymes and receptors, such as dihydrofolate reductase (DHFR). It is believed that this compound binds to the active site of DHFR and prevents the enzyme from functioning properly. This inhibition of DHFR has been proposed as a potential mechanism of action for this compound in the synthesis of various compounds, such as quinolone antibacterials and antifungals.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been studied for its potential applications in the synthesis of various compounds, such as quinolone antibacterials and antifungals. Additionally, this compound has been studied as an inhibitor of the enzyme dihydrofolate reductase (DHFR), which is involved in the synthesis of DNA and RNA.

Advantages and Limitations for Lab Experiments

The advantages of using 3-fluoro-2-[(oxetan-2-yl)methoxy]pyridine in lab experiments include its ability to act as an inhibitor of enzymes and receptors, as well as its potential applications in the synthesis of various compounds. Additionally, this compound is relatively easy to synthesize, making it a useful intermediate for the production of a variety of pharmaceuticals and agrochemicals.
The limitations of using this compound in lab experiments include its potential toxicity, as well as its unknown biochemical and physiological effects. Additionally, the mechanism of action of this compound is not yet fully understood, making it difficult to predict its effects in various experiments.

Future Directions

The potential future directions for 3-fluoro-2-[(oxetan-2-yl)methoxy]pyridine include further research into its biochemical and physiological effects, as well as its mechanism of action. Additionally, further research into its potential applications in the synthesis of various compounds, such as quinolone antibacterials and antifungals, is needed. Additionally, further research into its potential toxicity is needed in order to determine its safety for use in various experiments. Finally, further research into its potential applications in the production of various pharmaceuticals and agrochemicals is needed in order to determine its potential uses in industry.

Synthesis Methods

3-fluoro-2-[(oxetan-2-yl)methoxy]pyridine can be synthesized via a variety of methods. One such method involves the reaction of 2-methoxyoxetane with a pyridine derivative. This method involves the reaction of 2-methoxyoxetane with a pyridine derivative in the presence of a base, such as sodium hydroxide. The reaction is then quenched with an acid, such as hydrochloric acid, to produce this compound.

Scientific Research Applications

3-fluoro-2-[(oxetan-2-yl)methoxy]pyridine has been studied for its potential applications in scientific research. It has been studied as an inhibitor of enzymes and receptors, as well as for its ability to act as a precursor to various pharmaceuticals and agrochemicals. It has also been studied as a potential inhibitor of the enzyme dihydrofolate reductase (DHFR), which is involved in the synthesis of DNA and RNA. Additionally, this compound has been studied for its potential applications in the synthesis of various compounds, such as quinolone antibacterials and antifungals.